Cas no 831208-57-2 (3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one)

• Product Name: 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one
• CAS No: 831208-57-2
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6377065
• PubChem ID: 2974024
• Update Time: 2025-10-20

3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one
• 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitrochromen-2-one
• 831208-57-2
• SR-01000294733
• F1732-0169
• 3-[(3,5-dimethylpiperidyl)carbonyl]-6-nitrochromen-2-one
• AKOS002268647
• SR-01000294733-1
• AKOS016309521

• Inchi： 1S/C17H18N2O5/c1-10-5-11(2)9-18(8-10)16(20)14-7-12-6-13(19(22)23)3-4-15(12)24-17(14)21/h3-4,6-7,10-11H,5,8-9H2,1-2H3
• InChI Key： DMHYHMHYHDBQLI-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C=CC(=CC=2C=1)[N+](=O)[O-])N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one

Comprehensive Overview of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2)

3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2) is a synthetic organic compound that belongs to the class of coumarin derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The unique structural features of this molecule, including the nitro group and the dimethylpiperidine moiety, make it a versatile intermediate for further chemical modifications.

One of the most frequently asked questions about 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one is its role in drug discovery. Researchers have explored its potential as a scaffold for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the chromen-2-one core, a common motif in many natural products, further enhances its appeal in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 831208-57-2 has also been investigated for its utility in advanced materials. The compound's nitro group and carbonyl functionality allow for diverse chemical reactions, making it a valuable building block for polymer chemistry and nanotechnology. Recent studies have highlighted its potential in creating light-sensitive materials and fluorescent probes, which are highly sought after in imaging technologies.

The synthesis of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one typically involves multi-step organic reactions, including acylations, nitrations, and cyclizations. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 831208-57-2 is often referenced in patent literature and academic publications, underscoring its importance in industrial chemistry and research laboratories.

Another area of interest is the structure-activity relationship (SAR) of 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one. Scientists are keen to understand how modifications to its piperidine ring or chromenone core can influence its biological or physical properties. This knowledge is critical for optimizing its performance in various applications, from drug design to functional materials.

Environmental and safety considerations are also paramount when working with CAS No. 831208-57-2. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed to minimize risks. Researchers are increasingly focusing on green chemistry approaches to synthesize and utilize this compound, aligning with global trends toward sustainable science.

In summary, 3-(3,5-dimethylpiperidine-1-carbonyl)-6-nitro-2H-chromen-2-one (CAS No. 831208-57-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique structure and reactivity make it a valuable tool for scientists exploring new frontiers in molecular design and technology innovation. As research continues to uncover its potential, this compound is poised to play an even greater role in advancing scientific and industrial progress.